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Compound of Interest

Compound Name: GSK789

Cat. No.: B15571221 Get Quote

Technical Support Center: GSK789
This technical support center provides researchers, scientists, and drug development

professionals with guidance on ensuring the complete dissolution of GSK789 for accurate

dosing in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving GSK789?

A1: The recommended solvent for dissolving GSK789 is Dimethyl Sulfoxide (DMSO).[1][2]

Q2: What is the maximum concentration for a GSK789 stock solution in DMSO?

A2: GSK789 is soluble in DMSO up to 10 mM.[1][2] It is recommended to prepare a stock

solution at this concentration.

Q3: How should I store the GSK789 powder and stock solutions?

A3: GSK789 as a dry powder should be stored at -20°C for long-term storage (months to

years) or at 0-4°C for short-term storage (days to weeks).[3] DMSO stock solutions should be

stored at -20°C.[1] It is advisable to aliquot the DMSO stock solution into single-use volumes to

avoid repeated freeze-thaw cycles.[1]
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Q4: I observed precipitation when diluting my GSK789 DMSO stock solution in an aqueous

medium. What should I do?

A4: This is a common issue known as solvent-exchange precipitation. To mitigate this, it is

recommended to perform a serial dilution. First, dilute the DMSO stock solution with more

DMSO to a lower concentration before adding it to the aqueous medium. It is also crucial to

ensure the final concentration of DMSO in your aqueous solution is as low as possible and

compatible with your experimental system. Vigorous vortexing or sonication immediately after

dilution can also help.

Q5: Is GSK789 suitable for in vivo studies?

A5: Yes, GSK789 has been tested in mice via intraperitoneal (IP) administration.[1]
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Issue Potential Cause Recommended Solution

GSK789 powder is not

dissolving in DMSO.

Insufficient vortexing or

sonication.

Vortex the solution for several

minutes. If the powder still

does not dissolve, sonicate the

solution in a water bath for 10-

15 minutes.

Attempting to prepare a stock

solution above 10 mM.

Do not exceed a concentration

of 10 mM for the DMSO stock

solution.[1][2]

Precipitation observed in the

DMSO stock solution upon

storage.

Improper storage conditions.

Store the DMSO stock solution

at -20°C in tightly sealed vials.

[1] Avoid repeated freeze-thaw

cycles by preparing single-use

aliquots.[1]

DMSO stock solution is old.

DMSO stocks older than 3-6

months should be tested for

activity before use.[1]

Cloudiness or precipitation

occurs immediately after

diluting the DMSO stock in

aqueous buffer (e.g., PBS, cell

culture media).

Solvent-exchange precipitation

due to the poor solubility of

GSK789 in aqueous solutions.

1. Minimize Final DMSO

Concentration: Keep the final

DMSO concentration in your

working solution as low as

possible (typically <0.5%).2.

Serial Dilution: Perform an

intermediate dilution step.

Dilute the 10 mM DMSO stock

to a lower concentration (e.g.,

1 mM) with DMSO first, then

add this to the aqueous

buffer.3. Rapid Mixing: Add the

GSK789 solution to the

aqueous buffer while vortexing

to ensure rapid and uniform

mixing.4. Warm the Aqueous

Medium: Gently warming the

aqueous medium (e.g., to
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37°C) before adding the

compound can sometimes

improve solubility.

Inconsistent experimental

results.

Incomplete dissolution of

GSK789 leading to inaccurate

dosing.

Always ensure your stock

solution is clear and free of

any visible particulates before

making further dilutions.

Visually inspect the final

working solution for any signs

of precipitation before use.

Degradation of GSK789.

Follow recommended storage

conditions for both the solid

compound and stock solutions.

[1][3] Prepare fresh working

solutions from the stock for

each experiment.

Experimental Protocols
Protocol 1: Preparation of a 10 mM GSK789 Stock
Solution in DMSO
Materials:

GSK789 powder

Dimethyl Sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:
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Allow the GSK789 powder to equilibrate to room temperature before opening the vial to

prevent condensation.

Calculate the required amount of GSK789 and DMSO to prepare a 10 mM solution. The

molecular weight of GSK789 is 463.58 g/mol .[3]

Add the appropriate volume of DMSO to the vial containing the GSK789 powder.

Vortex the solution vigorously for 5-10 minutes until the powder is completely dissolved. A

clear solution should be obtained.

If dissolution is slow, sonicate the vial in a water bath for 10-15 minutes.

Aliquot the 10 mM stock solution into single-use, sterile vials.

Store the aliquots at -20°C.[1]

Protocol 2: Preparation of a Working Solution in
Aqueous Medium
Materials:

10 mM GSK789 in DMSO (from Protocol 1)

Sterile aqueous buffer (e.g., PBS, cell culture medium)

Sterile dilution tubes

Vortex mixer

Procedure:

Thaw a single-use aliquot of the 10 mM GSK789 DMSO stock solution and bring it to room

temperature.

Determine the final desired concentration of GSK789 and the final allowable concentration of

DMSO in your experiment.
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Perform a serial dilution if necessary. For example, to prepare a 10 µM working solution with

0.1% DMSO:

First, dilute the 10 mM stock solution 1:10 in DMSO to obtain a 1 mM intermediate

solution.

Then, dilute the 1 mM intermediate solution 1:100 in your pre-warmed aqueous buffer.

Add the GSK789 solution to the aqueous buffer while vortexing to ensure rapid mixing and

minimize precipitation.

Visually inspect the final working solution to ensure it is clear and free of any precipitates

before use.

Visualizations
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GSK789 Solution Preparation Workflow

Stock Solution Preparation Working Solution Preparation

Start: GSK789 Powder Add Anhydrous DMSO Vortex / Sonicate
(until fully dissolved)

10 mM Stock Solution
in DMSO Aliquot into single-use vials Store at -20°C Thaw Stock AliquotFor Experiment

Optional:
Intermediate Dilution

in DMSO

Dilute in pre-warmed
aqueous buffer
(with vortexing)

Final Working Solution Use in Experiment
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Troubleshooting GSK789 Dissolution Issues
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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